Cas no 2171915-01-6 (1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2171915-01-6
• MF: C₈H₁₃FN₂O₂S
• MW: 220.264424085617
• CID: 5875064
• PubChem ID: 165871017
• Update Time: 2025-06-22

1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• EN300-1451218
• 2171915-01-6

• Inchi： 1S/C8H13FN2O2S/c1-5-8(6(2)11(4)10-5)7(3)14(9,12)13/h7H,1-4H3
• InChI Key： DTWGZDQDQGHLJL-UHFFFAOYSA-N
• SMILES： S(C(C)C1C(C)=NN(C)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 220.06817700g/mol
• Monoisotopic Mass: 220.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

1-(Trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

The compound 2171915-01-6, also known as 1-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their reactivity and versatility in organic synthesis. The structure of 2171915-01-6 features a trimethylpyrazole ring attached to a sulfonyl fluoride group, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of sulfonyl fluorides in drug discovery and material science. For instance, researchers have explored the use of sulfonyl fluoride derivatives as intermediates in the synthesis of bioactive compounds. The trimethylpyrazole moiety in 2171915-01-6 adds an additional layer of functionality, potentially enhancing the compound's ability to participate in various chemical reactions. This makes it a valuable building block for constructing complex molecules with tailored properties.

One of the most promising applications of 2171915-01-6 lies in its role as an electrophilic reagent. Sulfonyl fluorides are known for their ability to act as leaving groups in substitution reactions, facilitating the formation of new chemical bonds. The presence of the trimethylpyrazole group further modulates the reactivity of the sulfonyl fluoride, making it suitable for specific transformations. For example, recent research has demonstrated its utility in the synthesis of heterocyclic compounds, which are crucial components in many pharmaceutical agents.

In addition to its synthetic applications, 2171915-01-6 has shown potential in catalytic processes. The compound's ability to act as a Lewis acid has been leveraged in asymmetric catalysis, where it facilitates enantioselective reactions. This property is particularly valuable in the production of chiral molecules, which are essential in drug development and fine chemical synthesis.

The development of efficient synthetic routes for 21719-sulfonyl fluoride derivatives has been a focus of recent research efforts. Scientists have explored various methods to optimize the synthesis of this compound, ensuring scalability and cost-effectiveness. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields.

Furthermore, the stability and shelf-life of 2-sulfonyl fluoride derivatives have been thoroughly investigated to ensure their suitability for long-term storage and transportation. These studies have provided valuable insights into the factors influencing the compound's stability, such as temperature, humidity, and exposure to light.

In conclusion, 2-cas no 2-sulfonyl fluoride derivatives represent a class of compounds with immense potential across multiple disciplines. The unique combination of a sulfonyl fluoride group and a trimethylpyrazole ring in cas no 2-sulfonyl fluoride derivatives offers unparalleled opportunities for innovation in organic synthesis, catalysis, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in advancing modern chemistry.